Cas no 2580102-06-1 (rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid)

• Product Name: rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid
• CAS No: 2580102-06-1
• MF: C₁₇H₂₉NO₄
• MW: 311.416465520859
• CID: 5658019
• PubChem ID: 165892723
• Update Time: 2025-10-23

rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580102-06-1
• rac-(2R,5S)-1-[(tert-butoxy)carbonyl]-5-cyclohexylpiperidine-2-carboxylic acid
• EN300-27728769
• rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid

• Inchi： 1S/C17H29NO4/c1-17(2,3)22-16(21)18-11-13(9-10-14(18)15(19)20)12-7-5-4-6-8-12/h12-14H,4-11H2,1-3H3,(H,19,20)/t13-,14-/m1/s1
• InChI Key： UWHLSLLTECOQIP-ZIAGYGMSSA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)O)CC[C@H](C1)C1CCCCC1)=O

Computed Properties

• Exact Mass: 311.20965841g/mol
• Monoisotopic Mass: 311.20965841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid

Introduction to rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid (CAS No. 2580102-06-1)

Rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid (CAS No. 2580102-06-1) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a chiral derivative of piperidine, a six-membered nitrogen-containing ring, which is widely used as a building block in the synthesis of various bioactive molecules. The presence of the tert-butoxycarbonyl (Boc) protecting group and the cyclohexyl substituent imparts unique structural and chemical properties to this compound, making it an essential intermediate in the development of novel therapeutic agents.

The racemic nature of this compound indicates that it is a mixture of two enantiomers, (2R,5S) and (2S,5R). Enantiomers are mirror images of each other and can exhibit different biological activities, which is crucial in drug design and development. The ability to synthesize and manipulate racemic mixtures is a fundamental aspect of modern organic chemistry, particularly in the context of chiral drug discovery.

The tert-butoxycarbonyl (Boc) group is a common protecting group used to mask the amino functionality of piperidine derivatives. This protecting group is stable under a wide range of reaction conditions and can be selectively removed using mild acidic conditions, such as trifluoroacetic acid (TFA). The Boc group's stability and ease of removal make it an ideal choice for multistep synthetic processes where the amino group needs to be temporarily protected.

The cyclohexyl substituent in rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid adds steric bulk and hydrophobicity to the molecule. These properties can influence the compound's solubility, membrane permeability, and binding affinity to biological targets. In drug design, these factors are critical for optimizing the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

Recent research has highlighted the importance of piperidine derivatives in various therapeutic areas. For instance, piperidine-based compounds have shown promise in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. The cyclohexyl substituent in rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid has been found to enhance the blood-brain barrier permeability of these compounds, making them more effective in targeting central nervous system (CNS) disorders.

In addition to neurological applications, piperidine derivatives have also been explored for their anti-inflammatory and analgesic properties. Studies have demonstrated that certain piperidine-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the cyclohexyl group in rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid may further enhance its anti-inflammatory activity by improving its lipophilicity and cellular uptake.

The synthesis of rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid typically involves several steps, including the formation of the piperidine ring, introduction of the tert-butoxycarbonyl protecting group, and attachment of the cyclohexyl substituent. Advanced synthetic methods, such as asymmetric synthesis and catalytic processes, have been developed to improve the efficiency and selectivity of these reactions. These advancements have significantly contributed to the availability and cost-effectiveness of this compound for research purposes.

In conclusion, rac-(2R,5S)-1-(tert-butoxy)carbonyl-5-cyclohexylpiperidine-2-carboxylic acid (CAS No. 2580102-06-1) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules with potential therapeutic benefits. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in the field.